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Compound of Interest

3-
Compound Name:
(Trifluoromethyl)benzenepropanal

Cat. No.: B024422

An In-depth Technical Guide to 3-
(Trifluoromethyl)benzenepropanal

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(Trifluoromethyl)benzenepropanal, a substituted aromatic aldehyde, is a key intermediate
in the synthesis of various organic compounds. Its trifluoromethyl group significantly influences
its chemical reactivity and physical properties, making it a compound of interest in synthetic
organic chemistry and potentially in the development of novel molecules with biological activity.
This guide provides a comprehensive overview of the known physical and chemical properties,
synthesis, and handling of 3-(Trifluoromethyl)benzenepropanal.

Chemical and Physical Properties

The properties of 3-(Trifluoromethyl)benzenepropanal are summarized below. It is important
to note that while some experimental data is available, many of the physical properties are
predicted values.

Identifiers and General Properties
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Property Value Source
3-[3-

IUPAC Name (Trifluoromethyl)phenyllpropan  [1]
al
3-(3-

(Trifluoromethyl)phenyl)propan
Synonyms al, m- [2]

(Trifluoromethyl)hydrocinnamal

dehyde
CAS Number 21172-41-8 [1]
Molecular Formula C10H9F30 [1]
Molecular Weight 202.17 g/mol [1]
Clear colorless to pale yellow
Appearance o [3]
oily liquid

hvsicochemical

Property Value Remarks Source
Boiling Point 207.4+35.0 °C Predicted
Density 1.192 £+ 0.06 g/cm3 Predicted

Soluble in Chloroform,
Solubility Dichloromethane, Experimental

Ethyl acetate

Not very stable, a new
. spot on TLC if kept at )
Stability Experimental
room temperature

overnight.

Synthesis
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A common synthetic route to 3-(Trifluoromethyl)benzenepropanal involves the oxidation of
the corresponding alcohol, 3-(Trifluoromethyl)benzenepropanol.[3]

Experimental Protocol: Oxidation of 3-
(Trifluoromethyl)benzenepropanol[2]

¢ Reaction Setup: A solution of 3-(Trifluoromethyl)benzenepropanol (1.0 g, 4.90 mmol) in
dichloromethane (20 ml) is cooled in a water/ice bath.

o Addition of Reagents: Dimethyl sulfoxide (DMSO) (770 mg, 9.80 mmol) and phosphorus
pentoxide (P20s) (1.39 g, 9.80 mmol) are added in succession to the cooled solution.

e Reaction: The mixture is stirred for 30 minutes, during which the temperature is allowed to
rise to 20°C.

o Work-up: The reaction mixture is then cooled again in a water/ice bath, and triethylamine
(2.4 ml, 17.15 mmol) is added. The resulting solution is kept under stirring while the
temperature rises to 20°C. After one hour, the mixture is treated with 5% HCI.

o Extraction and Purification: The phases are separated, and the organic phase is further
washed with 5% HCI. The organic phase is then washed with brine, dried over Na2SOa,
filtered, and concentrated under reduced pressure to afford 0.99 g of 3-
(Trifluoromethyl)benzenepropanal in quantitative yield.[3]
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Caption: Synthesis workflow for 3-(Trifluoromethyl)benzenepropanal.

Reactivity and Chemical Properties

The chemical behavior of 3-(Trifluoromethyl)benzenepropanal is primarily dictated by the
aldehyde functional group and the electron-withdrawing nature of the trifluoromethyl substituent
on the benzene ring.
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Aldehyde Group Reactivity: The aldehyde functional group is susceptible to nucleophilic
attack and can undergo typical aldehyde reactions such as oxidation to a carboxylic acid,
reduction to an alcohol, and formation of imines, acetals, and cyanohydrins.

Influence of the Trifluoromethyl Group: The -CFs group is a strong electron-withdrawing
group, which deactivates the benzene ring towards electrophilic aromatic substitution.

Experimental Protocols for Property Determination

Detailed experimental protocols for the determination of the physical properties of 3-

(Trifluoromethyl)benzenepropanal are not readily available in the cited literature. However,

standard methodologies for liquid aldehydes can be applied.

Determination of Boiling Point (Generalized Protocol)

The boiling point of a liquid can be determined using a micro-scale method with a Thiele tube

or a similar apparatus.

A small amount of the liquid is placed in a fusion tube.

A capillary tube, sealed at one end, is inverted and placed in the fusion tube.

The fusion tube is attached to a thermometer and heated in a controlled manner in a heating
bath (e.g., mineral oil).

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

The heat source is removed, and the temperature at which the liquid just begins to enter the
capillary tube is recorded as the boiling point.

Determination of Solubility (Generalized Protocol)

The solubility of a compound in various solvents can be determined by a simple miscibility test.

Approximately 0.1 mL of 3-(Trifluoromethyl)benzenepropanal is added to a test tube.

A small volume (e.g., 1 mL) of the solvent to be tested is added to the test tube.
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e The mixture is agitated vigorously.

e The mixture is observed to see if a single homogeneous phase is formed (soluble) or if two
distinct layers remain (insoluble). This can be tested with a range of polar and non-polar
solvents.

Biological Activity and Signaling Pathways

Currently, there is no specific information available in the public domain regarding the biological
activity or associated signaling pathways of 3-(Trifluoromethyl)benzenepropanal. Its primary
documented use is as an intermediate in organic synthesis.[3] Further research would be
required to investigate any potential pharmacological effects.

Safety and Handling

3-(Trifluoromethyl)benzenepropanal is classified as harmful and an irritant.[1]

GHS Hazard Information[1]

e H302: Harmful if swallowed.
e H315: Causes skin irritation.
o H319: Causes serious eye irritation.

e H332: Harmful if inhaled.

Precautionary Statements[1]

o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
o P280: Wear protective gloves/ eye protection/ face protection.

It should be handled in a well-ventilated area, preferably a fume hood, using appropriate
personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Store in
a cool, dry place away from incompatible materials.[3]

Conclusion
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3-(Trifluoromethyl)benzenepropanal is a valuable synthetic intermediate. While its physical
properties are not extensively documented experimentally, its synthesis and basic chemical
reactivity are understood. The lack of data on its biological activity presents an opportunity for
future research, particularly for scientists in drug discovery and development who may explore
its potential as a building block for novel therapeutic agents. The information provided in this
guide serves as a foundational resource for researchers and professionals working with this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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